Cas no 86253-83-0 ([1,1'-Biphenyl]-2-carboxylic acid, 2',6,6'-trimethoxy-5-methyl-4'-pentyl-)

• Product name: [1,1'-Biphenyl]-2-carboxylic acid, 2',6,6'-trimethoxy-5-methyl-4'-pentyl-
• CAS No: 86253-83-0
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 662161
• PubChem ID: 71413948

[1,1'-Biphenyl]-2-carboxylic acid, 2',6,6'-trimethoxy-5-methyl-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2',6,6'-trimethoxy-5-methyl-4'-pentyl-
• 2-(2,6-dimethoxy-4-pentylphenyl)-3-methoxy-4-methylbenzoic acid
• DTXSID50833446
• 2',6,6'-Trimethoxy-5-methyl-4'-pentyl[1,1'-biphenyl]-2-carboxylic acid
• 86253-83-0

• Inchi： InChI=1S/C22H28O5/c1-6-7-8-9-15-12-17(25-3)20(18(13-15)26-4)19-16(22(23)24)11-10-14(2)21(19)27-5/h10-13H,6-9H2,1-5H3,(H,23,24)
• InChI Key： VAHPIDNBKAMWCV-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC(=C(C(=C1)OC)C2=C(C=CC(=C2OC)C)C(=O)O)OC

Computed Properties

• Exact Mass: 372.19367399g/mol
• Monoisotopic Mass: 372.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 5.8